Cas no 170301-01-6 (6-fluoro-2-phenyl-3,1-benzoxazin-4-one)

6-fluoro-2-phenyl-3,1-benzoxazin-4-one structure
170301-01-6 structure
Product name:6-fluoro-2-phenyl-3,1-benzoxazin-4-one
CAS No:170301-01-6
MF:C14H8NO2F
MW:241.217
CID:2781787
PubChem ID:10014554

6-fluoro-2-phenyl-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

    • DTXCID70385033
    • 170301-01-6
    • DTXSID20434207
    • 4H-3,1-Benzoxazin-4-one, 6-fluoro-2-phenyl-
    • 6-fluoro-2-phenyl-3,1-benzoxazin-4-one
    • Inchi: InChI=1S/C14H8FNO2/c15-10-6-7-12-11(8-10)14(17)18-13(16-12)9-4-2-1-3-5-9/h1-8H
    • InChI Key: AVVLQMQNHQFOAC-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)F)C(=O)O2

Computed Properties

  • Exact Mass: 241.05390666g/mol
  • Monoisotopic Mass: 241.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.7Ų

6-fluoro-2-phenyl-3,1-benzoxazin-4-one Related Literature

Recommend Articles

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd